molecular formula C12H20NO+ B1201629 3-Hydroxyphenyltriethylammonium CAS No. 152-13-6

3-Hydroxyphenyltriethylammonium

Cat. No.: B1201629
CAS No.: 152-13-6
M. Wt: 194.29 g/mol
InChI Key: CYKLMMLDTNBEGG-UHFFFAOYSA-O
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Description

3-Hydroxyphenyltriethylammonium, also known as this compound, is a useful research compound. Its molecular formula is C12H20NO+ and its molecular weight is 194.29 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

triethyl-(3-hydroxyphenyl)azanium
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19NO/c1-4-13(5-2,6-3)11-8-7-9-12(14)10-11/h7-10H,4-6H2,1-3H3/p+1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYKLMMLDTNBEGG-UHFFFAOYSA-O
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC[N+](CC)(CC)C1=CC(=CC=C1)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H20NO+
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

27068-07-1 (bromide), 68-01-9 (iodide)
Record name 3-Hydroxyphenyltriethylammonium
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000152136
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

DSSTOX Substance ID

DTXSID10164925
Record name 3-Hydroxyphenyltriethylammonium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10164925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.29 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

152-13-6
Record name N,N,N-Triethyl-3-hydroxybenzenaminium
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=152-13-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Hydroxyphenyltriethylammonium
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000152136
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Hydroxyphenyltriethylammonium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10164925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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